Titanium triisostearoylisopropoxide

Specification

• CAS No.: 61417-49-0
• Molecular Formula: C57H116O7Ti
• Molecular Weight: 961.4 g/mol
• IUPAC Name: 16-methylheptadecanoic acid;propan-2-ol;titanium
• Standard InChI: InChI=1S/3C18H36O2.C3H8O.Ti/c3*1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;1-3(2)4;/h3*17H,3-16H2,1-2H3,(H,19,20);3-4H,1-2H3
• Standard InChI Key: IEKHISJGRIEHRE-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti]
• Canonical SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti]

Introduction

Chemical Identity and Nomenclature

Chemical Formula and Structure

One of the most notable discrepancies in the literature regarding titanium triisostearoylisopropoxide relates to its molecular formula and weight. Different authoritative sources provide varying information, which requires careful consideration for researchers and formulation scientists.

According to American Elements, the compound has the following characteristics:

• Linear Formula: C₅₇H₁₁₂O₇Ti

• Molecular Weight: 915.41 g/mol

• Molecular Formula: C₂₂₈H₄₃₆O₁₆Ti

• Molecular Weight: 3481.76 g/mol

Chemical Identification Numbers and Synonyms

Titanium triisostearoylisopropoxide is identified by several key identification numbers and is known by numerous synonyms in industry and research settings:

Identification Numbers:

• CAS Number: 61417-49-0

• EC Number: 262-774-8

• MDL Number: MFCD00270940

• CB Number: CB6141202

Common Synonyms:

• Isopropyl titanium triisostearate

• Tris(isooctadecanoato-O)(2-propanolato)-Titanium

• Titanium tristearoylisopropoxide

• Isopropyl-triisostearyl titanate

• Tyzor ISTT

• Heptadecanoic acid, 16-methyl-, compd. with 2-propanol, titanium salt (3:1:1)

• Isopropoxy(trioctadecoxy)titanium

Physical and Chemical Properties

Physical Appearance and State

Titanium triisostearoylisopropoxide is described as a viscous liquid at room temperature, with specific physical characteristics that make it suitable for various industrial applications. Its appearance and physical state contribute to its handling properties in manufacturing settings.

Thermodynamic and Physical Properties

The compound exhibits several notable physical and thermodynamic properties that influence its behavior in formulations and applications. These properties are summarized in the following table:

Property	Value
Density	0.95 g/cm³
Vapor Pressure	60.2 hPa at 25°C
Refractive Index	1.4810
Flash Point	105°C
Boiling Point	400.8°C
Melting Point	Not available

These physical properties indicate the compound's stability at room temperature and provide important information for handling, storage, and incorporation into various formulations.

Solubility and Partition Coefficient

The solubility characteristics of titanium triisostearoylisopropoxide are particularly important for its applications:

Property	Value
Water Solubility	597 μg/L at 25°C
LogP (Octanol-Water Partition Coefficient)	7.87 at 20°C

The low water solubility (597 μg/L) and high partition coefficient (LogP = 7.87) indicate the compound's strong hydrophobic nature. These properties make it particularly useful in applications requiring water resistance or where interaction with lipophilic materials is desired.

Synthesis and Preparation Methods

Industrial Synthesis Approaches

The industrial production of titanium triisostearoylisopropoxide typically involves the reaction of titanium isopropoxide with isostearic acid. This process is carefully controlled to ensure the formation of the desired product with optimal purity and yield.

The synthesis generally follows a multi-step process:

• Reaction setup: Titanium isopropoxide is combined with isostearic acid in an appropriate solvent system

• Reaction conditions: The mixture is heated under controlled temperature conditions

• Atmosphere control: The reaction is typically conducted under an inert atmosphere to prevent unwanted oxidation

• Product isolation: The final product is purified through techniques such as filtration and distillation

These manufacturing processes must be carefully controlled to ensure consistent product quality and to meet regulatory requirements for various applications.

Laboratory Scale Preparation

For research purposes and smaller-scale production, the synthesis of titanium triisostearoylisopropoxide typically involves a two-step process, though specific details of laboratory procedures vary according to the intended application and required purity:

• Initial reaction: Combining titanium isopropoxide and isostearic acid in appropriate molar ratios

• Purification: Employing appropriate separation techniques to isolate the pure compound

The synthesis falls within the realm of organometallic chemistry, characterized by the formation of metal-carbon bonds and complex coordination structures.

Chemical Reactivity

Common Reactions

Titanium triisostearoylisopropoxide demonstrates several important reaction pathways due to its reactive titanium-oxygen bonds:

Oxidation Reactions: The compound can undergo oxidation under specific conditions, leading to the formation of titanium dioxide and various oxidation products.

Substitution Reactions: It can participate in substitution reactions where the isopropyl or isostearate groups are replaced by other functional groups, allowing for further functionalization.

Hydrolysis: In the presence of water, titanium triisostearoylisopropoxide can hydrolyze to form titanium hydroxide and isostearic acid.

These reactions can be influenced by various factors including temperature, pH, and the presence of catalysts or specific solvents. Understanding these reaction pathways is essential for predicting the compound's behavior in different formulation environments and application conditions.

Stability and Degradation

The stability characteristics of titanium triisostearoylisopropoxide are important considerations for storage, handling, and formulation. While comprehensive stability data is limited in the available literature, the compound's chemical structure suggests potential sensitivity to:

• Moisture (due to potential hydrolysis reactions)

• Strong oxidizing agents

• Extreme pH conditions

Proper storage conditions, including protection from moisture and extreme temperatures, are likely important for maintaining product integrity over time.

Mechanism of Action

Surface Modification Capabilities

Titanium triisostearoylisopropoxide's primary mechanism of action involves its interaction with surfaces at the molecular level. When applied to various substrates, the compound forms strong chemical bonds with hydroxyl groups present on materials such as pigments or other surfaces.

This interaction occurs through the reactive titanium-oxygen bonds, which can coordinate with surface hydroxyl groups to create stable chemical linkages. The result is a modified surface with altered properties, including:

• Enhanced hydrophobicity due to the long hydrocarbon chains of the isostearate groups

• Improved adhesion between different materials

• Increased stability in various environmental conditions

These surface modification capabilities make the compound particularly valuable in applications requiring enhanced compatibility between different materials or improved performance characteristics.

Molecular Interactions

At the molecular level, titanium triisostearoylisopropoxide engages in several types of interactions that contribute to its functionality:

• Coordination bonding: The titanium center can coordinate with electron-donating groups

• Hydrophobic interactions: The long isostearate chains create hydrophobic regions that can interact with other non-polar materials

• Surface anchoring: The titanium-oxygen bonds create strong attachments to hydroxyl-containing surfaces

Additionally, studies have suggested that titanium-based compounds can induce cytotoxic effects in certain biological systems, which may have implications for biomedical applications and safety considerations.

Applications

Cosmetic and Personal Care Applications

Titanium triisostearoylisopropoxide finds significant use in cosmetic and personal care products due to its unique properties:

• Surface Treatment of Pigments: The compound is used to treat the surface of pigments in cosmetic formulations, enhancing their dispersion stability and improving color development.

• Emulsion Stabilization: It can enhance the stability of emulsions in cosmetic products, contributing to improved shelf life and performance.

• Water Resistance: The hydrophobic nature of the compound helps impart water resistance to formulations such as sunscreens and makeup products.

These applications leverage the compound's ability to modify surface properties and enhance compatibility between different ingredients in complex formulations.

Industrial Applications

Beyond cosmetics, titanium triisostearoylisopropoxide has several industrial applications:

• Coatings Technology: The compound can be incorporated into various coating formulations to enhance adhesion, durability, and performance.

• Plastic and Polymer Modification: It can be used as an additive in plastic and polymer processing to modify surface properties and enhance compatibility with other materials.

• Adhesion Promotion: The compound's surface modification capabilities make it useful as an adhesion promoter in various industrial contexts.

These diverse applications demonstrate the versatility of titanium triisostearoylisopropoxide across multiple industrial sectors.

Current Research and Future Perspectives

While the search results don't provide extensive information on current research directions involving titanium triisostearoylisopropoxide, several potential areas for future investigation and application can be inferred:

• Advanced Cosmetic Formulations: Ongoing research may focus on developing novel cosmetic formulations with enhanced stability, performance, and sensory properties using this compound.

• Sustainable Alternatives: As sustainability becomes increasingly important in chemical manufacturing, research into more environmentally friendly synthesis routes or bio-based alternatives could emerge.

• Expanded Industrial Applications: The surface modification properties of titanium triisostearoylisopropoxide suggest potential for expanded applications in areas such as advanced materials, nanotechnology, and specialized coatings.

• Detailed Toxicological Profiling: More comprehensive safety and toxicological studies would be valuable to better understand the compound's safety profile across different application contexts.

The unique properties of titanium triisostearoylisopropoxide, particularly its ability to modify surface characteristics and enhance material compatibility, suggest that it will continue to be an important ingredient in various industrial and consumer product formulations.